Cas no 62404-20-0 (2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-)

• Product name: 2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-
• CAS No: 62404-20-0
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 445932
• PubChem ID: 12323264

2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N,N-dimethyl-5-(4-methylphenyl)-
• N,N-dimethyl-5-(4-methylphenyl)thiophene-2-carboxamide
• 62404-20-0
• DTXSID70488957

• Inchi： InChI=1S/C14H15NOS/c1-10-4-6-11(7-5-10)12-8-9-13(17-12)14(16)15(2)3/h4-9H,1-3H3
• InChI Key： ZWPPWOQYLHJZDZ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC=C(S2)C(=O)N(C)C

Computed Properties

• Exact Mass: 245.08755
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 20.31